Cas no 2034541-63-2 (N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide)

• Product Name: N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide
• CAS No: 2034541-63-2
• MF: C₂₅H₂₈N₆O₂
• MW: 444.528824806213
• CID: 6148702
• PubChem ID: 121138039
• Update Time: 2025-05-20

N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide
• N-{[4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl]methyl}-9H-xanthene-9-carboxamide
• N-((4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-yl)methyl)-9H-xanthene-9-carboxamide
• F6438-3721
• AKOS032457095
• N-[[4-(dimethylamino)-6-piperidin-1-yl-1,3,5-triazin-2-yl]methyl]-9H-xanthene-9-carboxamide
• 2034541-63-2

• Inchi： 1S/C25H28N6O2/c1-30(2)24-27-21(28-25(29-24)31-14-8-3-9-15-31)16-26-23(32)22-17-10-4-6-12-19(17)33-20-13-7-5-11-18(20)22/h4-7,10-13,22H,3,8-9,14-16H2,1-2H3,(H,26,32)
• InChI Key： MJGFYIRTMMXYOI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NCC2=NC(N(C)C)=NC(=N2)N2CCCCC2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 444.22737416g/mol
• Monoisotopic Mass: 444.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.5Ų

Additional information on N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide

Recent Advances in the Study of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide (CAS: 2034541-63-2)

The compound N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide (CAS: 2034541-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazine-xanthene hybrid structure, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide exhibits potent inhibitory effects on certain kinases, which are critical targets in cancer therapy. These findings have been corroborated by high-throughput screening assays and molecular docking simulations, which highlight the compound's strong binding affinity to the active sites of these kinases.

In addition to its anticancer properties, recent investigations have explored the neuroprotective effects of this compound. Preliminary data suggest that it may mitigate oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These effects are believed to be mediated through the compound's interaction with key proteins involved in cellular stress responses.

From a synthetic chemistry perspective, advancements have been made in the scalable production of N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide. Recent publications have detailed improved synthetic routes that enhance yield and purity while reducing the complexity of the process. These developments are crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to optimize these properties while retaining the compound's therapeutic efficacy.

In conclusion, N-{4-(dimethylamino)-6-(piperidin-1-yl)-1,3,5-triazin-2-ylmethyl}-9H-xanthene-9-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its dual potential in oncology and neuroprotection, combined with recent advancements in synthetic chemistry, positions it as a molecule of significant interest for further investigation. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.